1-butyl-N-{5-[(2-methoxyethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-butyl-N-[5-(2-methoxyethylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C14H22N4O3S2/c1-3-4-5-18-9-10(8-11(18)19)12(20)15-13-16-17-14(23-13)22-7-6-21-2/h10H,3-9H2,1-2H3,(H,15,16,20)
• InChI Key: RRPILHVGTLOBCM-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1CC(CC1=O)C(=O)NC2=NN=C(S2)SCCOC
• Molecular Formula: C14H22N4O3S2
• Molecular Weight: 358.5 g/mol

Description

1-butyl-N-{5-[(2-methoxyethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-5-oxopyrrolidine-3-carboxamide is a complex organic compound featuring a thiadiazole ring, a pyrrolidine ring, and various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-butyl-N-{5-[(2-methoxyethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-5-oxopyrrolidine-3-carboxamide typically involves multiple steps, starting from readily available precursors. One common route involves the formation of the thiadiazole ring through the reaction of appropriate hydrazine derivatives with carbon disulfide, followed by cyclization. The pyrrolidine ring is then introduced through a series of condensation and cyclization reactions. The final step involves the attachment of the butyl group and the methoxyethylsulfanyl group under specific reaction conditions .

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors for certain steps, as well as the development of efficient purification methods to ensure the final product’s purity.

Chemical Reactions Analysis

Types of Reactions

1-butyl-N-{5-[(2-methoxyethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-5-oxopyrrolidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The thiadiazole ring can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: The carbonyl group in the pyrrolidine ring can be reduced to form alcohols.

Substitution: The methoxyethylsulfanyl group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiadiazole ring can yield sulfoxides or sulfones, while reduction of the carbonyl group can yield alcohols .

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: Its unique structure allows it to interact with various biological targets, making it a candidate for drug development.

Medicine: Preliminary studies suggest it may have potential as an antimicrobial or anticancer agent.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-butyl-N-{5-[(2-methoxyethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-5-oxopyrrolidine-3-carboxamide involves its interaction with specific molecular targets. The thiadiazole ring can interact with enzymes or receptors, potentially inhibiting their activity. The pyrrolidine ring can enhance the compound’s binding affinity to its targets, while the methoxyethylsulfanyl group can modulate its solubility and bioavailability .

Comparison with Similar Compounds

Similar Compounds

Thiazoles: These compounds also contain a sulfur and nitrogen heterocycle and have diverse biological activities.

Indoles: These compounds are known for their biological activity and are structurally similar due to the presence of a nitrogen-containing ring.

Uniqueness

1-butyl-N-{5-[(2-methoxyethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-5-oxopyrrolidine-3-carboxamide is unique due to the combination of its thiadiazole and pyrrolidine rings, along with the specific functional groups attached. This unique structure gives it distinct chemical and biological properties that are not found in other similar compounds .